Cas no 13273-57-9 (1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-)

1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl- structure
13273-57-9 structure
Product Name:1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-
CAS No:13273-57-9
MF:C14H9ClN2O
MW:256.68706202507
CID:1231103
PubChem ID:592878
Update Time:2025-04-20

1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-
    • WBKIVXJDOFTLJA-UHFFFAOYSA-N
    • AKOS002338017
    • CBDivE_008372
    • 13273-57-9
    • 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole
    • NCGC00336690-01
    • 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole #
    • AB01330280-02
    • STK873606
    • Inchi: 1S/C14H9ClN2O/c15-12-8-6-10(7-9-12)13-16-14(18-17-13)11-4-2-1-3-5-11/h1-9H
    • InChI Key: WBKIVXJDOFTLJA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NOC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 256.04047
  • Monoisotopic Mass: 256.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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